Cas no 74190-66-2 (2-(4-Methoxyphenyl)pyrrolidine)

• Product Name: 2-(4-Methoxyphenyl)pyrrolidine
• CAS No: 74190-66-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD01631836
• CID: 59563
• PubChem ID: 253661488
• Update Time: 2025-10-28

2-(4-Methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)pyrrolidine
• 2-(4-Methoxy-phenyl)-pyrrolidine
• 2-[4-(METHOXY)PHENYL]PYRROLIDINE
• 4-(2-Pyrrolidinyl)anisole
• 4-Methoxy-1-pyrrolidin-2-ylbenzene
• (S)-2-(4-METHOXYPHENYL)PYRROLIDINE
• 2-(4-Methoxy-Phenyl)-Pyrrolidine Hydrochloride
• (2S)-2-(4-methoxyphenyl)pyrrolidine
• Oprea1_384883
• 4-(Pyrrolidin-2-yl)anisole
• 2-(4-methoxyphenyl)-pyrrolidine
• HCBLZPKEGFYHDN-UHFFFAOYSA-N
• Pyrrolidine,2-(4-met
• EN300-11082
• AKOS000117379
• CS-0044819
• FT-0646514
• DTXSID30395996
• M2446
• BB 0218415
• AR1031
• (RS)-2-(4-methoxy-phenyl)-pyrrolidine
• SCHEMBL164122
• MFCD01631836
• MB01928
• AKOS016050315
• SY050691
• AC-24296
• 74190-66-2
• PS-3578
• WAY-653005
• 2-IODOPHENYL4-METHYLPHENYLSULFONATE
• (+/-)-2-(4-methoxyphenyl)pyrrolidine
• DB-010666
• STK347621
• BBL020478

• MDL： MFCD01631836
• Inchi： 1S/C11H15NO/c1-13-10-6-4-9(5-7-10)11-3-2-8-12-11/h4-7,11-12H,2-3,8H2,1H3
• InChI Key： HCBLZPKEGFYHDN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CCCN1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 1.8

Experimental Properties

• Color/Form: Liquid
• Density: 1.024
• Boiling Point: 112°C/1mmHg(lit.)
• Flash Point: 111.8 °C
• Refractive Index: 1.5480 to 1.5520
• PSA: 21.26000
• LogP: 2.44850

2-(4-Methoxyphenyl)pyrrolidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-(4-Methoxyphenyl)pyrrolidine

Introduction to 2-(4-Methoxyphenyl)pyrrolidine (CAS No. 74190-66-2)

2-(4-Methoxyphenyl)pyrrolidine, with the CAS number 74190-66-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds containing a nitrogen atom. The presence of a methoxyphenyl substituent imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The structure of 2-(4-Methoxyphenyl)pyrrolidine consists of a pyrrolidine ring attached to a 4-methoxyphenyl group. The methoxy group on the phenyl ring can influence the compound's solubility, stability, and reactivity, which are crucial factors in drug design and development. The pyrrolidine ring, on the other hand, provides a flexible scaffold that can be readily functionalized to create a wide range of derivatives with diverse biological activities.

In recent years, 2-(4-Methoxyphenyl)pyrrolidine has been extensively studied for its potential applications in the development of new therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders. The ability to modulate serotonin levels in the brain makes these compounds highly valuable in psychiatric medicine.

Beyond SSRIs, 2-(4-Methoxyphenyl)pyrrolidine has also shown promise in the development of novel analgesics. Research has demonstrated that certain derivatives of this compound exhibit potent analgesic properties without the side effects associated with traditional opioids. This makes it an attractive candidate for the development of safer pain management therapies.

The pharmacological properties of 2-(4-Methoxyphenyl)pyrrolidine have also been explored in the context of neurodegenerative diseases. Studies have indicated that some derivatives of this compound can protect neurons from oxidative stress and inhibit neuroinflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 2-(4-Methoxyphenyl)pyrrolidine could serve as a lead compound for developing neuroprotective agents.

In addition to its therapeutic potential, 2-(4-Methoxyphenyl)pyrrolidine is also used as a building block in combinatorial chemistry and high-throughput screening (HTS) processes. Its structural flexibility and ease of functionalization make it an ideal starting material for generating large libraries of compounds for drug discovery programs. This approach has led to the identification of several novel hits with promising biological activities.

The synthesis of 2-(4-Methoxyphenyl)pyrrolidine can be achieved through various methods, including nucleophilic substitution reactions and catalytic hydrogenation processes. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These sustainable methods are increasingly being adopted by pharmaceutical companies to align with global sustainability goals.

In conclusion, 2-(4-Methoxyphenyl)pyrrolidine (CAS No. 74190-66-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an important intermediate in the development of new drugs for various therapeutic areas, including psychiatric disorders, pain management, and neurodegenerative diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of innovative therapeutic agents.